Cas no 65303-82-4 (4-Fluoro-3-nitrophenyl isocyanate)

• Product Name: 4-Fluoro-3-nitrophenyl isocyanate
• CAS No: 65303-82-4
• MF: C₇H₃FN₂O₃
• MW: 182.108724832535
• CID: 518437
• PubChem ID: 144117
• Update Time: 2025-04-19

4-Fluoro-3-nitrophenyl isocyanate Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-nitrophenyl isocyanate
• 1-fluoro-4-isocyanato-2-nitrobenzene
• Benzene,1-fluoro-4-isocyanato-2-nitro-
• DTXSID40215651
• DTXCID70138142
• PS-10362
• DB-054793
• 2-Fluoro-5-isocyanatonitrobenzene, 1-Fluoro-4-isocyanato-2-nitrobenzene
• EN300-1838365
• 65303-82-4
• SCHEMBL78800
• 1-Fluoro-4-isocyanato-2-nitrobenzene #
• 4-Fluoro-3-nitrophenylisocyanate
• AKOS015889086
• 4-Fluoro-5-nitrophenyl isocyanate
• 4-Fluoro-3-nitrophenyl isocyanate, 98%

• MDL： MFCD00007055
• Inchi： 1S/C7H3FN2O3/c8-6-2-1-5(9-4-11)3-7(6)10(12)13/h1-3H
• InChI Key： KCHOHFPMTUPOJU-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1[N+](=O)[O-])N=C=O

Computed Properties

• Exact Mass: 182.01300
• Monoisotopic Mass: 182.01277012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 75.2Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.45
• Melting Point: 27-28 °C
• Flash Point: >110°C
• Refractive Index: 1.5674-1.5694
• PSA: 75.25000
• LogP: 2.22440
• Sensitiveness: Moisture Sensitive/Lachrymatory
• Solubility: Not available

4-Fluoro-3-nitrophenyl isocyanate Security Information

• Hazard Statement： Toxic/Corrosive/Lachrymatory/Moisture Sensitive
• Hazardous Material transportation number：UN 2206
• Hazard Category Code： 36/37/38-20/21/22-36/37
• Safety Instruction： 36/37/39-26-37/39-28-23
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R36/37/38; R20/21/22; R36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes